Cas no 55478-78-9 (5-bromo-[1,2,4]triazolo[1,5-a]pyrazine)

• Product Name: 5-bromo-[1,2,4]triazolo[1,5-a]pyrazine
• CAS No: 55478-78-9
• MF: C₅H₃BrN₄
• MW: 199.008118867874
• MDL: MFCD21604036
• CID: 1083674
• PubChem ID: 71757837
• Update Time: 2025-04-20

5-bromo-[1,2,4]triazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo[1,2,4]triazolo[1,5-a]pyrazine
• 5-Brom-n-propylsalicylat
• 5-bromo-[1,2,4]triazolo[1,5-a]pyrazine
• 5-bromo-2-hydroxybenzoic acid propyl ester
• AK133816
• CTK8E2388
• KB-145690
• propyl 5-bromanyl-2-oxidanyl-benzoate
• SBB068203
• 55478-78-9
• Z1416158530
• MFCD21604036
• SCHEMBL18358265
• DB-368274
• G70153
• AKOS022182049
• CS-0225560
• EN300-124285

• MDL： MFCD21604036
• Inchi： 1S/C5H3BrN4/c6-4-1-7-2-5-8-3-9-10(4)5/h1-3H
• InChI Key： ZGVWVYMGLBYAKU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=NC=NN21

Computed Properties

• Exact Mass: 197.95411g/mol
• Monoisotopic Mass: 197.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų